Cas no 51938-44-4 (Sorbitan,octadecanoate (2:3))

Sorbitan,octadecanoate (2:3) structure
Sorbitan,octadecanoate (2:3) structure
Product Name:Sorbitan,octadecanoate (2:3)
CAS No:51938-44-4
MF:C54H108O19
MW:1061.42394065857
CID:371457
PubChem ID:171093
Update Time:2025-04-19

Sorbitan,octadecanoate (2:3) Chemical and Physical Properties

Names and Identifiers

    • Sorbitan,octadecanoate (2:3)
    • octadecanoic acid - (4xi)-1,4-anhydro-D-xylo-hexitol (2:3)
    • Stearic acid, sorbitan ester (3:2)
    • 51938-44-4
    • UNII-QDQ11AXU3Z
    • EINECS 257-529-7
    • Sorbitan, octadecanoate (2:3)
    • (3R,4S)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol;octadecanoic acid
    • QDQ11AXU3Z
    • Inchi: 1S/2C18H36O2.3C6H12O5/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3*7-1-3(8)6-5(10)4(9)2-11-6/h2*2-17H2,1H3,(H,19,20);3*3-10H,1-2H2/t;;3*3-,4+,5-,6?/m..111/s1
    • InChI Key: PAFJZWHXMSQJKV-UQZRNVAESA-N
    • SMILES: O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.OC(CCCCCCCCCCCCCCCCC)=O.OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 1060.748481
  • Monoisotopic Mass: 1060.748481
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 38
  • Complexity: 330
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 345

Experimental Properties

  • Boiling Point: 359.4°Cat760mmHg
  • Flash Point: 162.4°C
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